Cas no 42471-43-2 (Urea,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N'-(2-chloroethyl)-)

• Product Name: Urea,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N'-(2-chloroethyl)-
• CAS No: 42471-43-2
• MF: C₉H₁₄ClN₅O
• MW: 243.693359851837
• CID: 333708
• PubChem ID: 324689
• Update Time: 2025-04-19

Urea,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N'-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N'-(2-chloroethyl)-
• 1-[(4-amino-2-methylpyrimidin-5-yl)methyl]-3-(2-chloroethyl)urea
• N-[(4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL]-N-(2-CHLOROETHYL)UREA
• 1-(2-chloroethyl)-3-[(2-methyl-4-aminopyrimidine-5-yl)methyl]urea
• 1-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-3-(2-chloro-ethyl)-urea
• 3-[(4-AMINO-2-METHYL-PYRIMIDIN-5-YL)METHYL]-1-(2-CHLOROETHYL)UREA
• AC1L8AOE
• AG-F-51001
• CTK4I6261
• NSC290810
• 42471-43-2
• NSC-290810
• N-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-N'-(2-chloroethyl)urea
• DTXSID20314994
• A825910
• SCHEMBL11701692
• 1-((4-Amino-2-methylpyrimidin-5-yl)methyl)-3-(2-chloroethyl)urea

• Inchi： 1S/C9H14ClN5O/c1-6-13-4-7(8(11)15-6)5-14-9(16)12-3-2-10/h4H,2-3,5H2,1H3,(H2,11,13,15)(H2,12,14,16)
• InChI Key： AKMQXFBFIPHWHT-UHFFFAOYSA-N
• SMILES： ClCCNC(NCC1=CN=C(C)N=C1N)=O

Computed Properties

• Exact Mass: 243.08892
• Monoisotopic Mass: 243.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.307
• Boiling Point: 523.4°Cat760mmHg
• Flash Point: 270.3°C
• Refractive Index: 1.583
• PSA: 92.93
• LogP: 1.76820